Cas no 53334-25-1 (Benzenamine, 5-methyl-2-[(methylthio)methyl]-)

• Product Name: Benzenamine, 5-methyl-2-[(methylthio)methyl]-
• CAS No: 53334-25-1
• MF: C₉H₁₃NS
• MW: 167.27122092247
• CID: 357546
• PubChem ID: 15727794
• Update Time: 2025-04-19

Benzenamine, 5-methyl-2-[(methylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-methyl-2-[(methylthio)methyl]-
• 5-methyl-2-(methylsulfanylmethyl)aniline
• DTXSID00577525
• 5-Methyl-2-[(methylsulfanyl)methyl]aniline
• 53334-25-1

• Inchi： 1S/C9H13NS/c1-7-3-4-8(6-11-2)9(10)5-7/h3-5H,6,10H2,1-2H3
• InChI Key： NVXFZHOQIMYIPP-UHFFFAOYSA-N
• SMILES： S(C)CC1C=CC(C)=CC=1N

Computed Properties

• Exact Mass: 167.07699
• Monoisotopic Mass: 167.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 26.02